2-(1-But-3-enylpiperidin-4-yl)oxy-4-(trifluoromethyl)pyrimidine
Overview
Description
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the reactivity of its functional groups. For example, the pyrimidine ring might undergo reactions typical of aromatic compounds, while the trifluoromethyl group could potentially influence the compound’s reactivity due to the strong electronegativity of fluorine .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the trifluoromethyl group could potentially increase the compound’s lipophilicity, influencing its solubility and distribution in the body .Scientific Research Applications
Anticancer Properties
Pyrimidine derivatives, including compounds like this one, have been investigated for their potential as anticancer agents. They can modulate myeloid leukemia and are used in well-established leukemia treatments such as imatinib, dasatinib, and nilotinib .
Antimicrobial and Antifungal Activity
Pyrimidines exhibit antimicrobial and antifungal properties. Researchers have explored their effectiveness against various pathogens, making them promising candidates for drug development .
Antiparasitic Applications
The compound’s antiparasitic activity is another area of interest. Investigations have focused on its efficacy against parasitic infections, including malaria and filarial diseases .
Anti-Inflammatory and Analgesic Effects
Pyrimidines have demonstrated anti-inflammatory and analgesic activities. These properties make them relevant for pain management and inflammation-related conditions .
Cardiovascular and Antihypertensive Potential
Certain pyrimidine derivatives, including this compound, have been studied for their cardiovascular effects and antihypertensive properties. They may play a role in managing blood pressure and related conditions .
DNA Topoisomerase II Inhibitors
Pyrimidines are key components in DNA topoisomerase II inhibitors, which are used in cancer therapy. These inhibitors target enzymes involved in DNA replication and repair, making them valuable for cancer treatment .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(1-but-3-enylpiperidin-4-yl)oxy-4-(trifluoromethyl)pyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18F3N3O/c1-2-3-8-20-9-5-11(6-10-20)21-13-18-7-4-12(19-13)14(15,16)17/h2,4,7,11H,1,3,5-6,8-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XXKWSCGIBKDKTN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCN1CCC(CC1)OC2=NC=CC(=N2)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18F3N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-But-3-enylpiperidin-4-yl)oxy-4-(trifluoromethyl)pyrimidine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(1-(4-fluorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(furan-2-ylmethyl)acetamide](/img/structure/B2401029.png)
![3-Ethyl-N-[[(2S)-pyrrolidin-2-yl]methyl]aniline;dihydrochloride](/img/structure/B2401032.png)
![N-[1-(Furan-2-yl)-3-methylbut-3-en-1-yl]-4-methoxyaniline (HCl)](/img/structure/B2401043.png)
![Methyl 2-[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]-2-[4-(trifluoromethyl)phenyl]acetate](/img/structure/B2401045.png)
![1-[(1R,4R)-2,5-diazabicyclo[2.2.1]heptan-2-yl]ethan-1-one](/img/structure/B2401049.png)